Cas no 89059-20-1 (Benzothiazolium, 6-chloro-3-methyl-, iodide)
89059-20-1 structure
Product Name:Benzothiazolium, 6-chloro-3-methyl-, iodide
CAS No:89059-20-1
MF:C8H7ClINS
MW:311.570351839066
CID:613892
PubChem ID:13206906
Update Time:2025-04-19
Benzothiazolium, 6-chloro-3-methyl-, iodide Chemical and Physical Properties
Names and Identifiers
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- Benzothiazolium, 6-chloro-3-methyl-, iodide
- 6-chloro-3-methyl-1,3-benzothiazol-3-ium,iodide
- DTXSID00527767
- 89059-20-1
- 6-Chloro-3-methyl-1,3-benzothiazol-3-ium iodide
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- Inchi: 1S/C8H7ClNS.HI/c1-10-5-11-8-4-6(9)2-3-7(8)10;/h2-5H,1H3;1H/q+1;/p-1
- InChI Key: PMKYJGKSJUBMOD-UHFFFAOYSA-M
- SMILES: [I-].ClC1C=CC2=C(C=1)SC=[N+]2C
Computed Properties
- Exact Mass: 310.90325g/mol
- Monoisotopic Mass: 310.90325g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.1Ų
Benzothiazolium, 6-chloro-3-methyl-, iodide Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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